Cas no 2320-30-1 (3,5-Dimethylcyclohexanone)

3,5-Dimethylcyclohexanone structure

Product Name:3,5-Dimethylcyclohexanone

CAS No:2320-30-1

Molecular Formula:C₈H₁₄O

Molecular Weight:126.19616

MDL:MFCD00019467

CID:42771

PubChem ID:87567815

3,5-Dimethylcyclohexanone Properties

Names and Identifiers

- 3,5-Dimethylcyclohexanone
- 3,5-DIMETHYLCYCLOHEXANONE (MIXTURE OF ISOMERS)
- 3,5-dimethyl-1-cyclohexanone
- 3,5-Dimethyl-cyclohexanon
- cis 3,5-dimethylcyclohexanone
- SCHEMBL339946
- CHEBI:195509
- FT-0634198
- MFCD00019467
- 7214-49-5
- NSC21132
- D89827
- CS-W013493
- 3,5-dimethylcyclohexan-1-one
- FT-0771681
- 3,5-DiMethyl-d6-cyclohexanone--d4
- LS-13471
- EN300-72300
- AKOS015917388
- NSC 21132
- 2320-30-1
- DTXSID30945879
- D1282
- 3,5-dimethylcyclo-hexanone
- Cyclohexanone, 3,5-dimethyl-
- NSC-21132
- 3,5-Dimethyl cyclohexanone
- A878307
- 3,5-dimethyl-cyclohexanone
- 1219804-55-3
- NS00114004
- trans-3,5-Dimethylcyclohexanone
- DA-69882
- DB-046102
- 3,5-Dimethylcyclohexanone, (E)-
- MDL： MFCD00019467
- InChIKey： MSANHHHQJYQEOK-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H14O/c1-6-3-7(2)5-8(9)4-6/h6-7H,3-5H2,1-2H3
- SMILES： CC1CC(C)CC(=O)C1

Computed Properties

Exact Mass: 126.10400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 126.104465066g/mol
Heavy Atom Count: 9
Complexity: 106
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 17.1Å²

Experimental Properties

LogP: 2.01160
PSA: 17.07000
Refractive Index: 1.4410-1.4440
Boiling Point: 179.85°C
Melting Point: 9.25°C (estimate)
Color/Form: Not determined
Solubility: Not determined
Density: 0,89 g/cm3

3,5-Dimethylcyclohexanone Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002MYT-250mg	Cyclohexanone, 3,5-dimethyl-	2320-30-1	95% GC	250mg	$6.00	2024-05-24
A2B Chem LLC	AB22277-250mg	3,5-Dimethylcyclohexanone	2320-30-1	95% GC	250mg	$6.00	2024-04-20
Aaron	AR002N75-250mg	Cyclohexanone, 3,5-dimethyl-	2320-30-1	95%	250mg	$6.00	2025-01-21
abcr	AB142246-5 ml	3,5-Dimethylcyclohexanone (mixture of isomers), 98%; .	2320-30-1	98%	5 ml	€132.70
Ambeed	A311341-250mg	3,5-Dimethylcyclohexanone	2320-30-1	95% GC	250mg	$7.0
Apollo Scientific	OR938239-1g	3,5-Dimethylcyclohexanone	2320-30-1	95%	1g	£105.00	2023-09-01
Enamine	EN300-72300-0.05g	3,5-dimethylcyclohexan-1-one	2320-30-1	95%	0.05g	$19.0	2023-06-08
eNovation Chemicals LLC	D518299-1g	3,5-DiMethylcyclohexanone	2320-30-1	97%	1g	$720	2022-06-08
Fluorochem	208730-5ml	3,5-Dimethylcyclohexanone	2320-30-1	95%	5ml	￡80.00	2022-03-01
TRC	D461698-250mg	3,5-Dimethylcyclohexanone	2320-30-1		250mg	$ 50.00	2022-06-05

3,5-Dimethylcyclohexanone Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:2320-30-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:2320-30-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:2320-30-1)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

3,5-Dimethylcyclohexanone Related Literature

1. Applications of biotransformations and biocatalysis to complexity generation in organic synthesis

Tomas Hudlicky,Josephine W. Reed Chem. Soc. Rev. 2009 38 3117
2. Chiral methyl-branched pheromones

Tetsu Ando,Rei Yamakawa Nat. Prod. Rep. 2015 32 1007
3. Appendix. A table of dipole moments

Trans. Faraday Soc. 1934 30 B00i
4. Stereochemical preference of yeast epoxide hydrolase for the O-axial C3 epimers of 1-oxaspiro[2.5]octanes

Carel A. G. M. Weijers,Paul M. K?nst,Maurice C. R. Franssen,Ernst J. R. Sudh?lter Org. Biomol. Chem. 2007 5 3106
5. Stereochemical preference of yeast epoxide hydrolase for the O-axial C3 epimers of 1-oxaspiro[2.5]octanes

Carel A. G. M. Weijers,Paul M. K?nst,Maurice C. R. Franssen,Ernst J. R. Sudh?lter Org. Biomol. Chem. 2007 5 3106
6. Conformational analysis. Part 36.1 A variable temperature 13C NMR study of conformational equilibria in methyl substituted cycloalkanes

Raymond J. Abraham,Douglas S. Ribeiro 13C NMR study of conformational equilibria in methyl substituted cycloalkanes. Raymond J. Abraham Douglas S. Ribeiro J. Chem. Soc. Perkin Trans. 2 2001 302
7. Conformational analysis. Part 36.1 A variable temperature 13C NMR study of conformational equilibria in methyl substituted cycloalkanes

Raymond J. Abraham,Douglas S. Ribeiro 13C NMR study of conformational equilibria in methyl substituted cycloalkanes. Raymond J. Abraham Douglas S. Ribeiro J. Chem. Soc. Perkin Trans. 2 2001 302
8. Stereochemistry of the 1-hydroxycyclohexanecarboxylic acids obtained by hydrolysis of the cyanohydrins of some methylcyclohexanones

Michael R. Harnden J. Chem. Soc. C 1969 960
9. Anodic oxidation. Part I. The electrolysis of ethyl sodioacetoacetate in ethanolic systems

T. D. Binns,R. Brettle J. Chem. Soc. C 1966 336
10. Hydrocarbon constituents of the blue-green algae Nostoc muscorum, Anacystis nidulans, Phormidium luridium and Chlorogloea fritschii

Jerry Han,E. D. McCarthy,Melvin Calvin,M. H. Benn J. Chem. Soc. C 1968 2785

2320-30-1 (3,5-Dimethylcyclohexanone) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:2320-30-1)3,5-Dimethylcyclohexanone

Purity:99%

Quantity:25g

Price($):220.0